Cas no 2229644-30-6 (tert-butyl N-2,3-dimethoxy-5-(3-oxoprop-1-en-1-yl)phenylcarbamate)

• Product Name: tert-butyl N-2,3-dimethoxy-5-(3-oxoprop-1-en-1-yl)phenylcarbamate
• CAS No: 2229644-30-6
• MF: C₁₆H₂₁NO₅
• MW: 307.341645002365
• CID: 5916534
• PubChem ID: 165671539
• Update Time: 2025-10-29

tert-butyl N-2,3-dimethoxy-5-(3-oxoprop-1-en-1-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2,3-dimethoxy-5-(3-oxoprop-1-en-1-yl)phenylcarbamate
• 2229644-30-6
• tert-butyl N-[2,3-dimethoxy-5-(3-oxoprop-1-en-1-yl)phenyl]carbamate
• EN300-1886953

• Inchi： 1S/C16H21NO5/c1-16(2,3)22-15(19)17-12-9-11(7-6-8-18)10-13(20-4)14(12)21-5/h6-10H,1-5H3,(H,17,19)/b7-6+
• InChI Key： AQRGYNVNMPATSA-VOTSOKGWSA-N
• SMILES： O(C(NC1C=C(/C=C/C=O)C=C(C=1OC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 307.14197277g/mol
• Monoisotopic Mass: 307.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 73.9Ų

Additional information on tert-butyl N-2,3-dimethoxy-5-(3-oxoprop-1-en-1-yl)phenylcarbamate

Research Brief on tert-butyl N-2,3-dimethoxy-5-(3-oxoprop-1-en-1-yl)phenylcarbamate (CAS: 2229644-30-6)

The compound tert-butyl N-2,3-dimethoxy-5-(3-oxoprop-1-en-1-yl)phenylcarbamate (CAS: 2229644-30-6) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of tert-butyl N-2,3-dimethoxy-5-(3-oxoprop-1-en-1-yl)phenylcarbamate as a key intermediate in the synthesis of bioactive molecules. Its unique structural features, including the tert-butyl carbamate group and the conjugated enone system, make it a versatile building block for the development of novel pharmacophores. Researchers have explored its utility in the synthesis of kinase inhibitors and anti-inflammatory agents, leveraging its reactivity and stability under various conditions.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a precursor for the development of selective JAK2 inhibitors. The study demonstrated that modifications at the enone moiety could significantly enhance the inhibitory activity against JAK2, a kinase implicated in myeloproliferative disorders. The findings suggest that tert-butyl N-2,3-dimethoxy-5-(3-oxoprop-1-en-1-yl)phenylcarbamate could serve as a scaffold for designing next-generation kinase inhibitors with improved selectivity and potency.

Another line of research has investigated the compound's potential in anti-inflammatory therapy. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of tert-butyl N-2,3-dimethoxy-5-(3-oxoprop-1-en-1-yl)phenylcarbamate exhibited significant inhibition of NF-κB signaling, a pathway central to inflammatory responses. The study identified specific structural modifications that enhanced the compound's ability to suppress pro-inflammatory cytokines, suggesting its promise as a lead compound for anti-inflammatory drug development.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the yield and purity of tert-butyl N-2,3-dimethoxy-5-(3-oxoprop-1-en-1-yl)phenylcarbamate. A 2023 paper in Organic Process Research & Development detailed a scalable and environmentally friendly synthesis route, employing catalytic methods to reduce waste and improve efficiency. These developments are critical for facilitating the compound's broader application in medicinal chemistry and industrial-scale production.

In conclusion, tert-butyl N-2,3-dimethoxy-5-(3-oxoprop-1-en-1-yl)phenylcarbamate (CAS: 2229644-30-6) represents a promising compound with multifaceted applications in drug discovery. Its utility as a synthetic intermediate, combined with its bioactive potential, positions it as a valuable tool for researchers aiming to develop novel therapeutics. Future studies are expected to further explore its mechanistic insights and expand its therapeutic repertoire.